Cas no 60743-08-0 (1,3-dithietane 1,3-dioxide)

• Product Name: 1,3-dithietane 1,3-dioxide
• CAS No: 60743-08-0
• MF: C₂H₄O₂S₂
• MW: 124.181958198547
• CID: 1621109
• PubChem ID: 143744
• Update Time: 2025-04-21

1,3-dithietane 1,3-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,3-dithietane 1,3-dioxide
• 1,3-Dithietan-1,3-dioxide
• 1,3-Dithietane-1,3-dioxide
• DTXSID50209566
• 60743-08-0

• Inchi： 1S/C2H4O2S2/c3-5-1-6(4)2-5/h1-2H2
• InChI Key： DPNVWICYQWKNNX-UHFFFAOYSA-N
• SMILES： S1(CS(C1)=O)=O

Computed Properties

• Exact Mass: 123.96532
• Monoisotopic Mass: 123.96527171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 82.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 34.14